
A Technical Guide to "Significant Societal
Consequences" as Defined in Recent Executive

Orders

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EO 1428

Cat. No.: B7828717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Recent executive orders (EOs) have introduced the term "significant societal consequences" as

a key criterion for the oversight of certain areas of life sciences research. This guide provides

an in-depth analysis of how this term is defined and applied, with a particular focus on its

implications for researchers, scientists, and drug development professionals. The primary

source for this definition is Executive Order 14292, "Improving the Safety and Security of

Biological Research," issued on May 5, 2025. This order specifically addresses "dangerous

gain-of-function research" and other life science research that could have far-reaching impacts

on society.[1][2][3][4]

The purpose of this guide is to offer a clear and actionable understanding of the regulatory

landscape, enabling researchers and institutions to navigate the requirements and ensure

compliance. We will dissect the definition of "significant societal consequences," detail the

types of research activities now under increased scrutiny, and provide a framework for

assessing research proposals in this new context.

Defining "Significant Societal Consequences"
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Executive Order 14292 does not provide a standalone, quantitative definition of "significant

societal consequences." Instead, it defines the term by outlining specific outcomes of what it

terms "dangerous gain-of-function research." This research is broadly defined as scientific

research on an infectious agent or toxin with the potential to cause disease by enhancing its

pathogenicity or increasing its transmissibility.[2][4][5][6]

The EO states that covered research activities are those that "could result in significant societal

consequences" and seek to achieve one or more of a list of specified outcomes.[1][2][4][5][6][7]

[8] Therefore, any research that aims for or results in these outcomes is considered to have

significant societal consequences.

The potential effects of such research, if left unrestricted, are described in the EO as including

"widespread mortality, an impaired public health system, disrupted American livelihoods, and

diminished economic and national security."[1][4][9]

Research Activities with "Significant Societal
Consequences"
The following table summarizes the research outcomes that are explicitly defined as having

"significant societal consequences" under EO 14292. Researchers whose work involves any of

these activities must be aware of the heightened oversight and potential for funding

suspension.
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Category Description of Research Outcome

Enhanced Harmful Consequences

Enhancing the harmful consequences (e.g.,

virulence, morbidity, mortality) of an infectious

agent or toxin.

Disruption of Immunological Response

Disrupting a beneficial immunological response

or the effectiveness of an immunization against

an agent or toxin.

Resistance to Interventions

Conferring resistance to clinically or

agriculturally useful prophylactic or therapeutic

interventions against an agent or toxin.

Evasion of Detection
Facilitating the ability of an agent or toxin to

evade detection methodologies.

Increased Stability and Transmissibility
Increasing the stability, transmissibility, or the

ability to disseminate an agent or toxin.

Altered Host Range
Altering the host range or tropism of an agent or

toxin.

Enhanced Host Susceptibility
Enhancing the susceptibility of a human host

population to an agent or toxin.

Reconstitution of Extinct Agents
Generating or reconstituting an eradicated or

extinct agent or toxin.

Source: Executive Order 14292, Section 8.[1][4]

Methodologies for Assessing Research for
"Significant Societal Consequences"
While EO 14292 mandates a pause on and review of the specified research areas, it directs

the Office of Science and Technology Policy (OSTP) to develop a new, more stringent federal

policy.[6][8] Until this new policy is implemented, institutions and researchers are required to

self-assess their research portfolios.[5][10]
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The primary methodology for assessment is a direct comparison of planned or ongoing

research activities against the seven categories of outcomes listed in the table above. This

involves a thorough review of experimental designs, potential outcomes, and the nature of the

pathogens and toxins being studied.

Key Steps in the Assessment Protocol:

Identify Research with Potential for Enhanced Pathogenicity or Transmissibility: The initial

screening should identify any research that involves the genetic modification or manipulation

of infectious agents or toxins in a way that could enhance their ability to cause disease or

spread.

Evaluate Against the Seven Categories: For each identified research project, a detailed

analysis must be conducted to determine if it seeks to achieve or could reasonably result in

any of the seven outcomes defined in EO 14292.

Documentation of Assessment: A formal, documented assessment should be prepared for

each project, outlining the rationale for why it does or does not meet the criteria for research

with "significant societal consequences."

Institutional Review and Reporting: The assessment should be reviewed by the institution's

Institutional Biosafety Committee (IBC) or equivalent oversight body. Any research identified

as falling under the EO's definition must be reported to the funding agency, and the research

must be paused.[5][8]

Logical Framework for Assessing "Significant
Societal Consequences"
The following diagram illustrates the decision-making process for determining whether a

research project falls under the purview of EO 14292.
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Start: Proposed or Ongoing
Life Sciences Research

Does the research involve an infectious
agent or toxin with the potential to cause disease?
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of the agent or toxin?
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'Significant Societal Consequences'

No

Does the research seek or have the potential to achieve
one of the seven specified outcomes in EO 14292?

Yes

No

Research is considered to have
'Significant Societal Consequences'

Yes No

Pause Research and Report
to Funding Agency and IBC
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Caption: Decision workflow for identifying research with "significant societal consequences."

Signaling Pathways and Experimental Workflows
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The concept of "signaling pathways" in a molecular biology sense is not directly applicable to

the definition of "significant societal consequences." However, we can conceptualize the flow of

information and decision-making within the regulatory framework as a pathway.

The experimental workflows that fall under this EO are varied and depend on the specific

research question. However, they generally involve techniques in molecular biology, virology,

and microbiology that are used to modify the genetic material of pathogens. Examples of such

experimental workflows include:

Site-directed mutagenesis: To alter specific genes that may control virulence or

transmissibility.

Serial passage: To select for more virulent or transmissible strains of a pathogen in cell

culture or animal models.

Recombinant DNA technology: To create chimeric viruses or bacteria with altered properties.

Synthetic biology: To synthesize novel pathogens or reconstitute extinct ones.

The following diagram illustrates a generalized experimental workflow that could be subject to

review under EO 14292.

Generalized Experimental Workflow

Hypothesis: Modification of Pathogen X
may alter its properties

Design Genetic Modification
(e.g., mutagenesis, gene insertion)

Execute Experiment in
Appropriate Biosafety Level

Analyze Modified Pathogen for
Altered Phenotype (e.g., virulence,

transmissibility, host range)

Outcome Assessment:
Compare results against the

seven categories in EO 14292

Report Findings to IBC and
Funding Agency

Click to download full resolution via product page

Caption: A generalized experimental workflow for pathogen modification.

Conclusion
The term "significant societal consequences" in the context of recent Executive Orders has

been given a specific, though qualitative, definition tied to the outcomes of research on
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infectious agents and toxins. For researchers, scientists, and drug development professionals,

understanding and applying this definition is crucial for compliance and for ensuring the

responsible conduct of research. The framework provided in this guide, based on the text of

Executive Order 14292, offers a structured approach to assessing research activities and

navigating the current regulatory environment. As the OSTP develops new policies, it will be

essential to stay informed of any updates or changes to these definitions and requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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